Cas no 56576-40-0 (methyl 5-methyl-2-oxocyclohexane-1-carboxylate)

methyl 5-methyl-2-oxocyclohexane-1-carboxylate structure

56576-40-0 structure

Product Name:methyl 5-methyl-2-oxocyclohexane-1-carboxylate

CAS No:56576-40-0

Molecular Formula:C₉H₁₄O₃

Molecular Weight:170.20566

CID:348484

PubChem ID:15005178

methyl 5-methyl-2-oxocyclohexane-1-carboxylate Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 5-methyl-2-oxo-, methyl ester
- methyl 5-methyl-2-oxocyclohexane-1-carboxylate
- Methyl 5-methyl-2-oxocyclohexanecarboxylate
- Methyl5-methyl-2-oxocyclohexanecarboxylate
- DTXSID60566839
- 56576-40-0
- CS-0222793
- AKOS017516236
- EN300-1126774
- InChIKey： DDDSUQQCLRBPEY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14O3/c1-6-3-4-8(10)7(5-6)9(11)12-2/h6-7H,3-5H2,1-2H3
- SMILES： CC1CCC(=O)C(C1)C(=O)OC

Computed Properties

Exact Mass: 170.09432
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 170.094294304g/mol
Heavy Atom Count: 12
Complexity: 198
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

methyl 5-methyl-2-oxocyclohexane-1-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Aaron	AR00IASG-50mg	Cyclohexanecarboxylic acid, 5-methyl-2-oxo-, methyl ester	56576-40-0	95%	50mg	$256.00	2025-02-14
Enamine	EN300-1126774-0.05g	methyl 5-methyl-2-oxocyclohexane-1-carboxylate	56576-40-0	95%	0.05g	$168.0	2023-10-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1293463-100mg	Methyl 5-methyl-2-oxocyclohexane-1-carboxylate	56576-40-0	95+%	100mg	￥1144.00

methyl 5-methyl-2-oxocyclohexane-1-carboxylate Related Literature

1. Asymmetric synthesis of polycyclic spiroindolines via the Dy-catalyzed cascade reaction of 3-(2-isocyanoethyl)indoles with aziridines†

Pei Dong,Zhaojing Li,Xiaohua Liu,Shunxi Dong,Xiaoming Feng Org. Chem. Front., 2022,9, 4591-4597
2. Annual General Meeting

Trans. Faraday Soc., 1936,32, A001-A009
3. Insights into the role of nanostructure in the sensing properties of carbon nanodots for improved sensitivity to reactive oxygen species in living cells†

Wenjuan Zhou,Shaoqing Dong,Yanjun Lin,Chao Lu Chem. Commun., 2017,53, 2122-2125
4. Atomically dispersed single Ni site catalysts for high-efficiency CO2 electroreduction at industrial-level current densities†

Nadia Mohd Adli,Weitao Shan,Maoyu Wang,Michael J. Zachman,Sooyeon Hwang,Hassina Tabassum,Stavros Karakalos,Zhenxing Feng,Guofeng Wang,Yuguang C. Li,Gang Wu Energy Environ. Sci., 2022,15, 2108-2119
5. Contents list

Chem. Commun., 2014,50, 7079-7088
6. Engineered spatial inversion symmetry breaking in an oxide heterostructure built from isosymmetric room-temperature magnetically ordered components†

M. S. Dyer,T. D. Manning,S. Lepadatu,M. G. Cain,E. D. Mishina,N. E. Sherstyuk,N. A. Ilyin,J. Hadermann,D. Lederman,J. B. Claridge,M. J. Rosseinsky Chem. Sci., 2014,5, 1599-1610
7. Assembly of four modules onto a tetraazide platform by consecutive 1,2,3-triazole formations†

Suguru Yoshida,Yuki Sakata,Yoshihiro Misawa,Takamoto Morita,Tomoko Kuribara,Yuka Koike,Takamitsu Hosoya Chem. Commun., 2021,57, 899-902
8. Back cover

Polym. Chem., 2016,7, 1207-1208
9. An integrated cellulose aerogel evaporator with improved thermal management and reduced enthalpy of evaporation using a hierarchical coordinated control strategy†

J. Mater. Chem. A, 2023,11, 6248-6257
10. Application of SPE followed by large-volume injection GC/MS for the analysis of geosmin and 2-methylisoborneol in water†

Hyunook Kim,Youngmin Hong,Byung-In Sang,Virender K. Sharma Anal. Methods, 2015,7, 6678-6685

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